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Compound of Interest

3-(Furan-2-yl)-2-thioxopropanoic
Compound Name:

acid
CAS No.: 4066-13-1
Cat. No.: B15080777

Get Quote

Chemical Identity & Physicochemical Profile

Understanding the molecular behavior of this compound is the prerequisite for successful
solubilization. 3-(Furan-2-yl)-2-thioxopropanoic acid is an

-thioxo carboxylic acid.[1] Its structure features a lipophilic furan ring tethered to a polar,
ionizable headgroup.

e CAS Number: 4066-13-1[1]

e Molecular Formula:

[1]

e Molecular Weight: 186.19 g/mol [1]

+ Key Functional Groups:

o Carboxylic Acid (-COOH): pKa
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3.5-4.[1]5. lonizes at neutral pH.[1]

o -Thioxo Group (C=S): Exists in equilibrium with its enethiol tautomer (C=C-SH).[1] This
group confers susceptibility to oxidation and metal chelation.[1]

o Furan Ring: Lipophilic, aromatic, and sensitive to acid-catalyzed ring opening and photo-
oxidation.

Solubility Profile

The compound exhibits "amphiphilic-like" behavior: the furan tail is hydrophobic, while the
thioxo-acid head is polar.[1]
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Solvent

Solubility Rating

Estimated Max
Conc.

Application Notes

DMSO

Excellent

>50 mM (> 9 mg/mL)

Recommended for
Stock. Aprotic nature
disrupts H-bonding,
stabilizing the thione
form.[1]

Ethanol

Good

~10-20 mM

Good for evaporation
protocols, but may
promote esterification
upon prolonged

storage.

DMF

Excellent

> 50 mM

Alternative to DMSO
for specific chemical

syntheses.[1]

Water (pH < 4)

Poor

<1mM

The protonated acid is
insoluble and will

precipitate.[1]

PBS (pH 7.4)

Moderate

~1-5mM

Soluble as the
carboxylate salt.[1]
Requires slow
addition to avoid

"shock" precipitation.

Protocol 1: Preparation of High-Concentration Stock
Solution (50 mM)

Objective: Create a stable, precipitate-free stock solution in DMSO for long-term storage.

Materials:

e Compound: 3-(Furan-2-yl)-2-thioxopropanoic acid (Solid).[1]

¢ Solvent: Anhydrous DMSO (Spectroscopy grade,
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99.9%).

e Vessel: Amber glass vial (to protect the furan ring from light).[1]
Step-by-Step Procedure:
 Calculation:
o Target Concentration: 50 mM.
o Target Volume: 1 mL.
o Required Mass:
J1]
» Weighing:
o Weigh ~9.3 mg of the solid into an amber glass vial. Record the exact mass (e.g., 9.5 mg).
o Correction: Adjust DMSO volume to achieve exactly 50 mM.[1]
o .[1]

e Solubilization:

[¢]

Add the calculated volume of Anhydrous DMSO.[1]

[e]

Vortex vigorously for 30 seconds.

[e]

Sonicate in a water bath at room temperature (20-25°C) for 2-5 minutes. Note: Do not
heat above 40°C to prevent desulfurization.

[e]

Visual Inspection: Ensure the solution is clear, yellow/orange, and free of particulates.
e Storage:

o Overlay with Nitrogen or Argon gas (essential to prevent oxidation of the C=S group).
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o Seal tightly with a PTFE-lined cap.[1]

o Store at -20°C. Stable for 3—6 months.

Protocol 2: Aqueous Dilution for Biological Assays

Challenge: Diluting a hydrophobic DMSO stock into aqueous buffer often causes "crash-out"
(precipitation).[1] Solution: Use the "Step-Down Dilution" method.[1]

Workflow:
e Prepare Intermediate Dilution:

o Dilute the 50 mM DMSO stock 1:10 into pure Ethanol or DMSO to create a 5 mM working
solution.[1] This reduces viscosity and mixing time.[1]

 Final Dilution into Buffer:
o Place the aqueous buffer (e.g., PBS, pH 7.4) on a magnetic stirrer (medium speed).
o Slowly add the working solution dropwise into the center of the vortex.

o Critical: Ensure the final DMSO concentration is < 1% (v/v) to avoid solvent toxicity in

cells, unless the assay tolerates higher.
e pH Check:

o The compound is acidic.[1][2][3] If working at high concentrations (> 1 mM), verify that the
buffer pH has not dropped below 6.0, which would trigger precipitation.

Critical Handling & Stability Logic

The following diagram illustrates the decision-making process for solubilization and the
chemical risks associated with this specific compound structure.
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Start: Solid Compound
(3-(Furan-2-yl)-2-thioxopropanoic acid)

Select Solvent

Stock Prep [Evap. Studies

Anhydrous DMSO Ethanol Aqueous Buffer
(Recommended) (Secondary) (Direct)

Vortex & Sonicate
(Max 40°C)

l

Visual Check:
Precipitate?

Clear Solution
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Caption: Workflow for the solubilization of 3-(Furan-2-yl)-2-thioxopropanoic acid, highlighting
critical solvent choices and chemical stability risks.

Troubleshooting Guide

Issue Probable Cause Corrective Action

1. Dilute slower with stirring.2.
Check buffer pH; ensure it is >
7.0 to ionize the acid.3.[1] Use

an intermediate dilution step.

Precipitate upon water addition  "Solvent Shock" or Low pH.[1]

The furan ring or thione group
) S o has degraded.[1] Discard.
Solution turns dark brown Oxidation or Polymerization.[1] _
Always store under inert gas

(N2/A).

Sonicate for 5 more minutes at

30°C. If particles persist, filter
Insoluble particles in DMSO Saturation or Impurities.[1] through a 0.22 um PTFE filter

(Note: Verify concentration

after filtering).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_Furan-2-yl_-2-oxopropanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Furan-2-yl_-2-oxopropanoic-acid
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12733
https://patents.google.com/patent/US4266067A/en
https://patents.google.com/patent/US4266067A/en
https://www.benchchem.com/product/b15080777/docs#application-note-solubility-handling-of-3-furan-2-yl-2-thioxopropanoic-acid
https://www.benchchem.com/product/b15080777/docs#application-note-solubility-handling-of-3-furan-2-yl-2-thioxopropanoic-acid
https://www.benchchem.com/product/b15080777/docs#application-note-solubility-handling-of-3-furan-2-yl-2-thioxopropanoic-acid
https://www.benchchem.com/product/b15080777/docs#application-note-solubility-handling-of-3-furan-2-yl-2-thioxopropanoic-acid
https://www.benchchem.com/product/b15080777?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15080777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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